2-((Tert-butyldiphenylsilyl)oxy)acetaldehyde

• Molecular Formula: C18H22O2Si
• Molecular Weight: 298.5 g/mol
• IUPAC Name: 2-[tert-butyl(diphenyl)silyl]oxyacetaldehyde
• InChI: InChI=1S/C18H22O2Si/c1-18(2,3)21(20-15-14-19,16-10-6-4-7-11-16)17-12-8-5-9-13-17/h4-14H,15H2,1-3H3
• InChI Key: FQHOGJNOFHSSKY-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)[Si](C1=CC=CC=C1)(C2=CC=CC=C2)OCC=O

Description

2-((Tert-butyldiphenylsilyl)oxy)acetaldehyde is a useful research compound. Its molecular formula is C18H22O2Si and its molecular weight is 298.5 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

In the manner described in Example 14c, 5.15 g of glycolaldehyde and 26.78 ml of tert-butyldiphenylchlorosilane were reacted in the presence of 7.61 g of imidazole and 26 ml of absolute dimethylformamide whereby after column chromatography with ether/petroleum ether (1:2) 21.26 g of the title compound were obtained.